Cas no 1636-27-7 (2,2-Dipropylmalonic Acid)
2,2-Dipropylmalonic Acid is a dicarboxylic acid derivative characterized by its two propyl substituents at the alpha-position. This structural feature enhances its utility as a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules through decarboxylation or condensation reactions. Its malonic acid backbone allows for efficient functionalization, making it valuable in pharmaceutical and agrochemical research. The compound’s stability under standard conditions and predictable reactivity further contribute to its reliability in synthetic applications. Suitable for use in fine chemical manufacturing, 2,2-Dipropylmalonic Acid offers a balance of reactivity and handling convenience for researchers and industrial chemists.
2,2-Dipropylmalonic Acid structure
Product Name:2,2-Dipropylmalonic Acid
CAS No:1636-27-7
MF:C9H16O4
MW:188.220943450928
MDL:MFCD00051476
CID:41713
PubChem ID:74221
Update Time:2025-06-07
2,2-Dipropylmalonic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-Dipropylmalonic acid
- Dipropylmalonicacid
- Dipropylmalonic Aicd
- Di-n-propylmalonic acid
- 2,2-dipropylpropanedioic acid
- Heptane-4,4-dicarboxylic Acid
- dipropylpropanedioicacid
- dipropyl propionic acid
- heptane-4,4-dicaboxylic acid
- Sodium Valproate Impurity 14
- dipropylmalonic acid
- Propanedioic acid, dipropyl-
- Malonic acid, dipropyl-
- 4,4-Heptanedicarboxylic acid
- Dipropylmalonsaure
- 2,2-Dipropylmalonic acid #
- Jsp003285
- DIRSQLKNZQKDBK-UHFFFAOYSA-
- DT
- W-107951
- HMS1664L14
- EINECS 216-664-1
- AKOS005255669
- FT-0625203
- 1636-27-7
- NSC-62680
- 2,2-Dipropylmalonicacid
- NSC 62680
- NSC62680
- NS00011499
- T70377
- D0934
- InChI=1/C9H16O4/c1-3-5-9(6-4-2,7(10)11)8(12)13/h3-6H2,1-2H3,(H,10,11)(H,12,13)
- (2R)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxytetrahydropyran-2-yl]oxymethyl]tetrahydropyran-2-yl]oxy-acetonitrile
- CS-W016800
- EN300-144409
- SCHEMBL1031267
- 1243652-35-8
- MFCD00051476
- AS-60942
- DTXSID20167624
- EC 216-664-1
- D-Glucitol 1-[2-[2-[4-[(4-Chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetate]
- dipropylpropanedioic acid
- DIRSQLKNZQKDBK-UHFFFAOYSA-N
- A810495
- TCZ7R27J3X
- Propanedioic acid, 2,2-dipropyl-
- 2,2'-Dipropylmalonic acid
- DB-043565
- DTXCID1090115
- 216-664-1
- 2,2-Dipropylmalonic Acid
-
- MDL： MFCD00051476
- Inchi： 1S/C9H16O4/c1-3-5-9(6-4-2,7(10)11)8(12)13/h3-6H2,1-2H3,(H,10,11)(H,12,13)
- InChI Key： DIRSQLKNZQKDBK-UHFFFAOYSA-N
- SMILES： OC(C(C(=O)O)(CCC)CCC)=O
- BRN： 1775937
Computed Properties
- Exact Mass: 188.10500
- Monoisotopic Mass: 188.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 74.6
Experimental Properties
- Color/Form: White crystalline powder.
- Density: 1.0±0.1 g/cm3
- Melting Point: 154-156°C
- Boiling Point: 207.0±8.0 °C at 760 mmHg
- Flash Point: 89.4±16.9 °C
- Refractive Index: 1.474
- PSA: 74.60000
- LogP: 1.74220
- Solubility: Slightly soluble in water.
- Vapor Pressure: 0.2±0.4 mmHg at 25°C
2,2-Dipropylmalonic Acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S26-S36
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：4° CStore…,-4℃Store…Better
2,2-Dipropylmalonic Acid Customs Data
- HS CODE：2917190090
- Customs Data：
China Customs Code:
2917190090Overview:
2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Summary:
2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,2-Dipropylmalonic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D493698-250mg |
2,2-Dipropylmalonic Acid |
1636-27-7 | 250mg |
$104.00 | 2023-05-18 | ||
| TRC | D493698-500mg |
2,2-Dipropylmalonic Acid |
1636-27-7 | 500mg |
$155.00 | 2023-05-18 | ||
| TRC | D493698-1g |
2,2-Dipropylmalonic Acid |
1636-27-7 | 1g |
$276.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | FR040-200mg |
2,2-Dipropylmalonic Acid |
1636-27-7 | 99.0%(T) | 200mg |
￥387.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D0934-1G |
Dipropylmalonic Acid |
1636-27-7 | >99.0%(GC)(T) | 1g |
¥310.00 | 2024-04-17 | |
| Chemenu | CM283041-100g |
2,2-Dipropylmalonic acid |
1636-27-7 | 97% | 100g |
$449 | 2022-09-29 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D131782-1g |
2,2-Dipropylmalonic Acid |
1636-27-7 | ≥98.0%(T) | 1g |
¥154.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D131782-25g |
2,2-Dipropylmalonic Acid |
1636-27-7 | ≥98.0%(T) | 25g |
¥1750.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D131782-5g |
2,2-Dipropylmalonic Acid |
1636-27-7 | ≥98.0%(T) | 5g |
¥514.90 | 2023-09-03 | |
| eNovation Chemicals LLC | Y1041603-5g |
Propanedioic acid, 2,2-dipropyl- |
1636-27-7 | 99.0% | 5g |
$100 | 2024-06-07 |
2,2-Dipropylmalonic Acid Related Literature
-
1. Organic chemistry
-
3. Crystal structures of cadmium(II) complexes with uridine 5′-monophosphate (5′-UMP), [Cd(5′-UMP)(H2O)2]·2H2O, and with 2′-deoxyuridine 5′-monophosphate (5′-dUMP), [Cd2(5′-dUMP)2(H2O)6]: phosphate-only metal bondingKatsuyuki Aoki,Wolfram Saenger J. Chem. Soc. Dalton Trans. 1984 1401
-
4. CCCXX.—Diisopropylmalonic acid and its derivativesFrederick C. B. Marshall J. Chem. Soc. 1931 2336
-
5. 236. Studies in complex salts. Part V. The effect of diisopropyl substitution on the stability of the dimalonatocupriate ionDavid James Gibbs Ives,Harry Lister Riley J. Chem. Soc. 1932 1766
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